butyl 8-bromo-2-hydroxy-6-methyl-4-quinolinecarboxylate

• IUPAC Name: butyl 8-bromo-6-methyl-2-oxo-1H-quinoline-4-carboxylate
• InChI: InChI=1S/C15H16BrNO3/c1-3-4-5-20-15(19)11-8-13(18)17-14-10(11)6-9(2)7-12(14)16/h6-8H,3-5H2,1-2H3,(H,17,18)
• InChI Key: VCTXHXVRYFGONG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC(=O)NC2=C1C=C(C=C2Br)C
• Molecular Formula: C15H16BrNO3
• Molecular Weight: 338.20 g/mol

Description

Butyl 8-bromo-2-hydroxy-6-methyl-4-quinolinecarboxylate, also known as BQ, is a chemical compound that has been widely studied for its potential applications in scientific research. BQ belongs to the quinolinecarboxylate family and is commonly used as a tool compound in various biological and biochemical studies.

Scientific Research Applications

Butyl 8-bromo-2-hydroxy-6-methyl-4-quinolinecarboxylate has been widely used as a tool compound in various scientific research applications. It has been used as a fluorescent probe for the detection of metal ions such as zinc, copper, and iron. This compound has also been used as a photosensitizer in photodynamic therapy for the treatment of cancer. Additionally, this compound has been used as an inhibitor of protein tyrosine phosphatases, which play a critical role in the regulation of cell signaling pathways.

Mechanism of Action

The mechanism of action of butyl 8-bromo-2-hydroxy-6-methyl-4-quinolinecarboxylate is not fully understood, but it is believed to involve the formation of a complex with metal ions. The complex can then interact with various biological molecules, leading to changes in their function. This compound has also been shown to inhibit the activity of protein tyrosine phosphatases by binding to the active site of the enzyme.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that can be used to eliminate cancer cells. This compound has also been shown to inhibit the growth of bacteria and fungi, which may have potential applications in the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using butyl 8-bromo-2-hydroxy-6-methyl-4-quinolinecarboxylate in lab experiments is its high selectivity for metal ions. This compound can be used to selectively detect specific metal ions in complex biological samples. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to induce cytotoxicity in some cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on butyl 8-bromo-2-hydroxy-6-methyl-4-quinolinecarboxylate. One direction is to further investigate its potential applications in photodynamic therapy for the treatment of cancer. Another direction is to develop new derivatives of this compound with improved selectivity and reduced toxicity. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its potential applications in scientific research.
In conclusion, this compound is a chemical compound that has been widely studied for its potential applications in scientific research. Its high selectivity for metal ions and potential applications in various research fields make it a valuable tool compound. However, its potential toxicity and limited understanding of its mechanism of action highlight the need for further research.